Cas no 59246-86-5 (Lactone A)

• Product Name: Lactone A
• CAS No: 59246-86-5
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 949865
• PubChem ID: 304256
• Update Time: 2025-04-19

Lactone A Chemical and Physical Properties

Names and Identifiers

• Lactone A
• 10-hydroxy-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[17.3.2.01,18.04,17.05,14.08,13]tetracosan-23-one
• CHEBI:192042
• NSC-195204
• NSC197176
• 59246-88-7
• NSC195204
• Oxyallobetulin
• DTXSID40974675
• NSC-197176
• 24035-70-9
• BVJDDPRBYGBPKD-UHFFFAOYSA-N
• 3-Hydroxy-19,28-epoxyoleanan-28-one
• 59246-86-5

• Inchi： 1S/C30H48O3/c1-25(2)14-16-30-17-15-28(6)18(22(30)23(25)33-24(30)32)8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-29(20,28)7/h18-23,31H,8-17H2,1-7H3
• InChI Key： BVJDDPRBYGBPKD-UHFFFAOYSA-N
• SMILES： O1C(C23CCC(C)(C)C1C2C1CCC2C4(C)CCC(C(C)(C)C4CCC2(C)C1(C)CC3)O)=O

Computed Properties

• Exact Mass: 456.36034539g/mol
• Monoisotopic Mass: 456.36034539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 0
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 46.5Ų